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Chloro(3-chloropropyl)dimethylsilane (CAS No. 10605-40-0) is a bifunctional organosilicon
compound of significant interest in advanced materials science and chemical synthesis.[1] Its
molecular structure features both a reactive chlorosilyl group and a versatile chloropropyl
group, making it a valuable intermediate and coupling agent.[1][2] Professionals in drug
development, nanotechnology, and polymer science utilize this reagent for applications ranging
from surface modification of materials to impart hydrophobicity to the synthesis of complex
block copolymers and PET ligands for medical imaging.[2][3][4]

The very features that make this compound synthetically useful—primarily the presence of a
hydrolytically unstable silicon-chlorine bond—also dictate the stringent handling and storage
protocols required for its safe use. This guide provides a detailed framework for researchers
and chemical professionals to manage Chloro(3-chloropropyl)dimethylsilane safely and
effectively, grounded in an understanding of its chemical properties and inherent reactivity.
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Section 1: Physicochemical Properties and Hazard

Profile

A thorough understanding of a chemical's properties is the foundation of its safe handling. The

dual reactivity of Chloro(3-chloropropyl)dimethylsilane stems from its two distinct chloro-

functionalized sites. The silicon-chlorine bond is highly susceptible to nucleophilic attack,

particularly by water, while the carbon-chlorine bond on the propyl chain allows for a different

class of chemical transformations.

Key Physicochemical Data

The following table summarizes the essential physical and chemical properties of Chloro(3-

chloropropyl)dimethylsilane.

Property Value Source(s)
CAS Number 10605-40-0 [1][2]
Molecular Formula CsH12Cl2Si [1112]
Molecular Weight 171.14 g/mol [2][5]
Appearance Colorless to light yellow liquid [1][6]
Density 1.046 g/mL at 20 °C [2][6]
Boiling Point 177-179 °C [1][2]
Refractive Index n20/D 1.450 [21[7]

) o Reacts rapidly with moisture,
Moisture Sensitivity )
water, and protic solvents

[elr71el

GHS Hazard Identification and Classification

Chloro(3-chloropropyl)dimethylsilane is classified as a hazardous substance. Its primary

danger lies in its corrosive nature, which is a direct result of its reactivity with moisture.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.chemimpex.com/products/36398
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.chemimpex.com/products/36398
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://www.chemimpex.com/products/36398
https://www.chembk.com/en/chem/chloro(3-chloropropyl)dimethyl-silan
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.chembk.com/en/chem/chloro(3-chloropropyl)dimethyl-silan
https://www.chemimpex.com/products/36398
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://labproinc.com/products/chloro-3-chloropropyldimethylsilane-5ml-c3426-5ml
https://www.chembk.com/en/chem/chloro(3-chloropropyl)dimethyl-silan
https://labproinc.com/products/chloro-3-chloropropyldimethylsilane-5ml-c3426-5ml
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/(3-Chloropropyl)%20Trimethoxysilane.pdf
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS . Hazard Class Hazard
. Signal Word Source(s)
Pictogram & Code Statement

H314: Causes

Skin Corrosion severe skin
Danger [2]
1B burns and eye
damage.
H227:
Combustible )
o Combustible
Liquid o
liquid.
H290: May be

Corrosive to ]
corrosive to
Metals
metals.

The fundamental causality for the H314 hazard statement is the rapid hydrolysis of the
chlorosilane moiety upon contact with ambient moisture or water (e.g., on skin or mucous
membranes). This reaction produces stoichiometric amounts of corrosive hydrogen chloride
(HCI) gas, leading to immediate chemical burns.

Section 2: Exposure Control and Personal
Protective Equipment (PPE)

Given the corrosive nature of the compound and its reaction byproducts, establishing robust
engineering controls and utilizing appropriate PPE is non-negotiable. The primary objective is
to prevent all contact with the liquid and its vapors.

Engineering Controls

e Chemical Fume Hood: All handling of Chloro(3-chloropropyl)dimethylsilane, including
weighing, transferring, and use in reactions, must be conducted inside a certified chemical
fume hood to control vapor exposure.[9]

 Inert Atmosphere: Operations should be performed under a dry, inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation of the reagent and the formation of HCI.[9][10] This
is typically achieved using a Schlenk line or a glovebox.
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o Safety Equipment: An emergency eye wash fountain and safety shower must be immediately
accessible in the vicinity of any potential exposure.[11]

Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this reagent includes:

Hand Protection: Neoprene or nitrile rubber gloves are required. Given the risk of severe
burns, consider double-gloving.[11]

e Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield must
also be worn over the goggles to protect against splashes.[2] Contact lenses should not be
worn.[11]

o Skin and Body Protection: A flame-resistant lab coat and suitable protective clothing are
necessary. Ensure no skin is exposed.[11]

» Respiratory Protection: For situations where vapor exposure may occur despite engineering
controls, a NIOSH-certified respirator with a combination organic vapor/acid gas (yellow
cartridge) is recommended.[12]

Section 3: Core Handling and Dispensing Protocols

Adherence to a strict, validated protocol is essential for safety and for preserving the integrity of
the reagent. The following step-by-step methodology outlines the procedure for safely
transferring Chloro(3-chloropropyl)dimethylsilane.

Protocol: Inert Atmosphere Transfer of Chloro(3-
chloropropyl)dimethylsilane

» Preparation and Pre-Transfer Checks: a. Don all required PPE as outlined in Section 2.2. b.
Ensure the chemical fume hood sash is at the appropriate height and the workspace is clear
of clutter and incompatible materials (especially water, alcohols, and bases).[13] c. Prepare a
dry, nitrogen-flushed reaction vessel and a dry syringe or cannula for the transfer. d. The
reagent bottle, often a Sure/Seal™ bottle, should be clamped securely within the fume hood.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIC2407.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIC2407.0-msds.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/26230
https://www.gelest.com/wp-content/uploads/product_msds/SIC2407.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIC2407.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIC2338.0-msds.pdf
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.benchchem.com/product/b076282/docs?utm_src=pdf-body#introduction-understanding-the-utility-and-reactivity-of-chloro-3-chloropropyl-dimethylsilane
https://www.fishersci.com/store/msds?partNumber=AC434021000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Executing the Transfer: a. Puncture the septum of the reagent bottle with a needle
connected to the inert gas line to create a positive pressure of nitrogen or argon. b. Puncture
the septum with a second, longer needle attached to the dry syringe or cannula. c. Slowly
draw the desired volume of the colorless liquid into the syringe. The positive pressure in the
bottle will assist the transfer. d. Once the desired volume is acquired, withdraw the transfer
needle from the reagent bottle. e. Imnmediately insert the needle into the septum of the
receiving reaction vessel and dispense the liquid. f. Withdraw the syringe and quench any
residual reagent in the syringe by slowly drawing up and expelling a suitable quenching
solvent (e.g., isopropanol followed by water) in a separate, designated waste beaker within
the fume hood.

» Post-Transfer and Cleanup: a. Securely close the reaction vessel. b. Wipe the septum of the
reagent bottle with a dry cloth and store as recommended in Section 4. c. Decontaminate
any surfaces that may have come into contact with the chemical. d. Remove PPE and wash
hands thoroughly with soap and water.[11]

Section 4: Storage and Stability

Proper storage is critical to maintain the purity of Chloro(3-chloropropyl)dimethylsilane and
to prevent hazardous situations.

o Storage Conditions: Store containers in a tightly closed state in a cool, dry, and well-
ventilated area.[14] The designated storage area should be a corrosives cabinet.

o Atmosphere: Due to its moisture sensitivity, the reagent should be stored under an inert
atmosphere (argon or nitrogen).[10]

e Incompatible Materials: Segregate from incompatible materials such as water, alcohols,
strong oxidizing agents, acids, and bases.[8][13] Do not store in aluminum or stainless-steel
containers if moisture is present, due to the risk of corrosion.[15]

o Container: Keep only in the original, corrosive-resistant container.

The logical flow for handling this chemical, from receipt to disposal, is critical for ensuring
laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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